Cas no 1173266-60-8 (3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole)

3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole is a nitro-substituted pyrazole derivative featuring a cyclopropyl and propyl functional group. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the construction of heterocyclic frameworks. The nitro group enhances electrophilic character, facilitating nucleophilic substitution reactions, while the cyclopropyl moiety contributes to steric and electronic modulation. Its well-defined structure makes it a valuable intermediate in pharmaceutical and agrochemical research, where pyrazole cores are frequently employed. The compound’s stability under standard conditions ensures reliable handling and storage. Further applications may include catalysis and material science, where tailored pyrazole derivatives are increasingly explored.
3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole structure
1173266-60-8 structure
Product Name:3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole
CAS No:1173266-60-8
MF:C9H13N3O2
MW:195.218421697617
CID:3159371
PubChem ID:25248215
Update Time:2025-06-08

3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole
    • STK352821
    • 3-cyclopropyl-5-nitro-1-propylpyrazole
    • AKOS015922579
    • AKOS005168543
    • 1173266-60-8
    • Inchi： 1S/C9H13N3O2/c1-2-5-11-9(12(13)14)6-8(10-11)7-3-4-7/h6-7H,2-5H2,1H3
    • InChI Key： AJUOVYLQYVZVMP-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CC(C2CC2)=NN1CCC)=O

Computed Properties

  • Exact Mass: 195.100776666Da
  • Monoisotopic Mass: 195.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.6Ų

3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole Pricemore >>

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